Cas no 5307-25-5 ((2E)-3-[(4-nitrophenyl)amino]-1-phenylprop-2-en-1-one)

• Product Name: (2E)-3-[(4-nitrophenyl)amino]-1-phenylprop-2-en-1-one
• CAS No: 5307-25-5
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 1580817
• PubChem ID: 5332038
• Update Time: 2025-04-21

(2E)-3-[(4-nitrophenyl)amino]-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[(4-nitrophenyl)amino]-1-phenylprop-2-en-1-one
• (E)-3-(4-nitroanilino)-1-phenylprop-2-en-1-one
• AC1NSCHU
• STL504721
• SCHEMBL25386490
• SR-01000203805
• 3-[(4-nitrophenyl)amino]-1-phenyl-2-propen-1-one
• 5307-25-5
• DTXSID20416301
• AB00079794-01
• AKOS004906596
• SR-01000203805-1

• Inchi： 1S/C15H12N2O3/c18-15(12-4-2-1-3-5-12)10-11-16-13-6-8-14(9-7-13)17(19)20/h1-11,16H/b11-10+
• InChI Key： YLVNYJXXPXCCHE-ZHACJKMWSA-N
• SMILES： O=C(/C=C/NC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.08486
• Monoisotopic Mass: 268.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.297
• Boiling Point: 436°C at 760 mmHg
• Flash Point: 217.5°C
• Refractive Index: 1.664
• PSA: 72.24